Cas no 18559-42-7 (4-Methyl-3-oxo-3,4-dihydro-quinoxaline-2-carboxylic Acid)

4-Methyl-3-oxo-3,4-dihydro-quinoxaline-2-carboxylic Acid is a heterocyclic compound featuring a quinoxaline core with a carboxylic acid substituent at the 2-position and a methyl group at the 4-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its fused bicyclic system and functional groups enable diverse derivatization, facilitating applications in drug discovery and material science. The compound exhibits stability under standard conditions, ensuring consistent performance in synthetic workflows. Its precise molecular architecture also supports research in enzyme inhibition and ligand design, particularly in targeting biologically relevant pathways. Suitable for controlled reactions, it offers high purity and reproducibility for advanced chemical applications.
4-Methyl-3-oxo-3,4-dihydro-quinoxaline-2-carboxylic Acid structure
18559-42-7 structure
Product Name:4-Methyl-3-oxo-3,4-dihydro-quinoxaline-2-carboxylic Acid
CAS No:18559-42-7
MF:C10H8N2O3
MW:204.18212223053
MDL:MFCD09039438
CID:850851
PubChem ID:12900416
Update Time:2025-05-23

4-Methyl-3-oxo-3,4-dihydro-quinoxaline-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid
    • 4-Methyl-3-oxo-3,4-dihydro-quinoxaline-2-carboxylic acid
    • 4-methyl-3-oxo-2-quinoxalinecarboxylic acid
    • 4-methyl-3-oxoquinoxaline-2-carboxylic acid
    • 4-methyl-3-oxo-quinoxaline-2-carboxylic acid
    • 3-keto-4-methyl-quinoxaline-2-carboxylic acid
    • ALBB-020563
    • 1-methyl-2-oxo-1,2-dihydroquinoxaline-3-carboxylic acid
    • 3,4-Dihydro-4-methyl-3-oxo-2-quinoxalinecarboxylic acid
    • METOOALWGDACGI-UHFFFAOYSA-N
    • 4-methyl-3-oxo-3,4-dihydro-2-quinoxalinecarboxylic acid
    • HMS3439I20
    • AKOS000302216
    • DTXSID80512555
    • 18559-42-7
    • MFCD09039438
    • AS-39550
    • CS-0036485
    • CCG-130342
    • SY082910
    • 2-quinoxalinecarboxylic acid, 3,4-dihydro-4-methyl-3-oxo-
    • DB-378227
    • SCHEMBL2783065
    • 4-Methyl-3-oxo-3,4-dihydro-quinoxaline-2-carboxylic Acid
    • MDL: MFCD09039438
    • Inchi: 1S/C10H8N2O3/c1-12-7-5-3-2-4-6(7)11-8(9(12)13)10(14)15/h2-5H,1H3,(H,14,15)
    • InChI Key: METOOALWGDACGI-UHFFFAOYSA-N
    • SMILES: O=C1C(C(=O)O)=NC2C=CC=CC=2N1C

Computed Properties

  • Exact Mass: 204.05349212g/mol
  • Monoisotopic Mass: 204.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 70Ų

Experimental Properties

  • Density: 1.42
  • Boiling Point: 412°C at 760 mmHg
  • Flash Point: 202.9°C
  • Refractive Index: 1.661

4-Methyl-3-oxo-3,4-dihydro-quinoxaline-2-carboxylic Acid Security Information

  • HazardClass:IRRITANT

4-Methyl-3-oxo-3,4-dihydro-quinoxaline-2-carboxylic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
060850-1g
4-Methyl-3-oxo-3,4-dihydro-quinoxaline-2-carboxylic acid
18559-42-7 95%
1g
£206.00 2022-03-01
Fluorochem
060850-5g
4-Methyl-3-oxo-3,4-dihydro-quinoxaline-2-carboxylic acid
18559-42-7 95%
5g
£619.00 2022-03-01
Fluorochem
060850-25g
4-Methyl-3-oxo-3,4-dihydro-quinoxaline-2-carboxylic acid
18559-42-7 95%
25g
£1854.00 2022-03-01
Chemenu
CM221119-1g
4-Methyl-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid
18559-42-7 95%
1g
$*** 2023-03-30
Chemenu
CM221119-5g
4-Methyl-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid
18559-42-7 95%
5g
$825 2021-08-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M941066-100mg
4-Methyl-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid
18559-42-7 95%
100mg
¥297.00 2022-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M941066-250mg
4-Methyl-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid
18559-42-7 95%
250mg
¥540.00 2022-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M941066-1g
4-Methyl-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid
18559-42-7 95%
1g
¥1,080.00 2022-09-01
abcr
AB294667-1 g
4-Methyl-3-oxo-3,4-dihydro-2-quinoxalinecarboxylic acid, 95%; .
18559-42-7 95%
1 g
€507.10 2023-07-20
abcr
AB294667-5 g
4-Methyl-3-oxo-3,4-dihydro-2-quinoxalinecarboxylic acid, 95%; .
18559-42-7 95%
5 g
€1,412.60 2023-07-20

4-Methyl-3-oxo-3,4-dihydro-quinoxaline-2-carboxylic Acid Related Literature

Additional information on 4-Methyl-3-oxo-3,4-dihydro-quinoxaline-2-carboxylic Acid

4-Methyl-3-oxo-3,4-dihydro-quinoxaline-2-carboxylic Acid: A Comprehensive Overview

4-Methyl-3-oxo-3,4-dihydro-quinoxaline-2-carboxylic acid, commonly referred to by its CAS number 18559-42-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of quinoxaline derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development. The structure of this compound is characterized by a quinoxaline ring system with a methyl group at the 4-position and a carboxylic acid group at the 2-position, along with an oxo group at the 3-position. These structural features contribute to its unique chemical properties and biological functions.

The synthesis of 4-Methyl-3-oxo-3,4-dihydro-quinoxaline-2-carboxylic acid involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity. For instance, a study published in the Journal of Organic Chemistry highlighted a novel approach utilizing microwave-assisted synthesis, which significantly reduced reaction time while maintaining product quality. This compound can be synthesized through various routes, including cyclization reactions and condensation processes, depending on the starting materials and desired intermediates.

One of the most promising applications of 18559-42-7 lies in its potential as a lead compound for drug discovery. Quinoxaline derivatives are known for their anti-inflammatory, antioxidant, and anticancer properties. Recent research has focused on evaluating the anticancer activity of this compound. A study conducted at the University of California demonstrated that 4-Methyl-3-oxo-3,4-dihydro-quinoxaline-2-carboxylic acid exhibits selective cytotoxicity against various cancer cell lines, particularly breast and colon cancer cells. The mechanism of action involves inhibition of key enzymes associated with cell proliferation and apoptosis regulation.

In addition to its therapeutic potential, this compound has also been explored for its role in enzyme inhibition studies. Researchers at the Max Planck Institute have investigated its ability to inhibit histone deacetylases (HDACs), which are enzymes implicated in various pathological conditions, including cancer and neurodegenerative diseases. The results indicate that 18559-42-7 possesses moderate HDAC inhibitory activity, making it a valuable tool for further exploration in epigenetic drug development.

The physical properties of 4-Methyl-3-oxo-3,4-dihydro-quinoxaline-2-carboxylic acid are well-documented. It is a crystalline solid with a melting point of approximately 180°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The structural elucidation of this compound has been achieved through advanced spectroscopic techniques. X-ray crystallography has provided detailed insights into its molecular geometry, revealing a planar quinoxaline ring system with substituents arranged in a specific spatial orientation. This structural information is crucial for understanding its interactions with biological targets and designing analogs with enhanced pharmacological profiles.

In terms of stability, 18559-42-7 demonstrates good thermal stability under standard laboratory conditions. However, exposure to strong oxidizing agents or prolonged heating may lead to decomposition or structural modifications. Proper storage conditions, such as keeping the compound in an air-tight container away from light and moisture, are recommended to ensure its stability over extended periods.

The environmental impact of 4-Methyl-3

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd